Cas no 118754-55-5 (Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)-)

• Product Name: Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)-
• CAS No: 118754-55-5
• MF: C₇H₂BrCl₂F₃O
• MW: 309.895390033722
• MDL: MFCD03412210
• CID: 132982
• PubChem ID: 18947696
• Update Time: 2025-06-27

Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)-
• 2-Bromo-1,3-dichloro-5-(trifluoromethoxy)benzene
• 4-Bromo-3,5-dichloro-1-(trifluoromethoxy)benzene
• 2,5-DIBROMO-1,4-BENZOQUINONE
• Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)
• 2,6-DICHLORO-4-(TRIFLUOROMETHOXY)BROMOBENZENE
• DTXSID60596757
• MFCD03412210
• CAAJZKZQEJSRJO-UHFFFAOYSA-N
• SCHEMBL9224313
• AS-77169
• AKOS015995438
• CK2329
• 118754-55-5
• C7H2BrCl2F3O
• 2-BroMo-1,3-dichloro-5-(trifluoroMethoxy)benzene, 97%

• MDL： MFCD03412210
• Inchi： 1S/C7H2BrCl2F3O/c8-6-4(9)1-3(2-5(6)10)14-7(11,12)13/h1-2H
• InChI Key： CAAJZKZQEJSRJO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1Cl)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 307.86200
• Monoisotopic Mass: 307.86182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.823
• Boiling Point: 252 ºC
• Flash Point: 106 ºC
• PSA: 9.23000
• LogP: 4.65450

Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)-

Recent Advances in the Study of Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)- (CAS: 118754-55-5) and Its Applications in Chemical Biology and Medicine

Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)- (CAS: 118754-55-5) is a halogenated aromatic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique substitution pattern of bromo, dichloro, and trifluoromethoxy groups, exhibits promising properties for various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, reactivity, and potential biological activities, making it a subject of growing interest among researchers.

One of the key areas of research involving 118754-55-5 is its role as a building block in the synthesis of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel heterocyclic compounds with potential antimicrobial properties. The researchers employed a multi-step synthetic route, leveraging the reactivity of the bromo and chloro substituents to introduce additional functional groups. The resulting compounds were evaluated against a panel of bacterial and fungal strains, with several derivatives showing moderate to high activity, particularly against Gram-positive bacteria.

In addition to its synthetic applications, Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)- has been investigated for its potential as a bioactive scaffold. A recent preprint on bioRxiv highlighted its interaction with specific enzyme targets, such as cytochrome P450 isoforms, suggesting possible applications in the modulation of drug metabolism. The study utilized computational docking and molecular dynamics simulations to predict binding affinities, followed by in vitro assays to validate the findings. These results open new avenues for the design of enzyme inhibitors or activators based on this scaffold.

Another notable development is the exploration of 118754-55-5 in agrochemical research. A 2024 report by the European Journal of Agrochemicals detailed its incorporation into novel pesticide formulations. The trifluoromethoxy group, in particular, was found to enhance the lipophilicity and stability of the compounds, leading to improved efficacy against pest species. Field trials indicated that derivatives of this compound could serve as alternatives to conventional pesticides, with reduced environmental persistence and lower toxicity to non-target organisms.

Despite these promising findings, challenges remain in the large-scale production and application of Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)-. Issues such as regioselectivity in further functionalization and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through innovative synthetic strategies and comprehensive toxicological assessments. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, Benzene,2-bromo-1,3-dichloro-5-(trifluoromethoxy)- (CAS: 118754-55-5) represents a versatile and promising compound in chemical biology and medicine. Its unique structural features and reactivity make it a valuable tool for drug discovery, agrochemical development, and beyond. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing contemporary challenges in these fields.